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Compound of Interest

3-Hydroxy-N,N-
Compound Name:
dimethylpropanamide

cat. No.: B1268151

An In-depth Technical Guide to 3-Hydroxy-N,N-
dimethylpropanamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of 3-Hydroxy-N,N-dimethylpropanamide. The information is curated for
professionals in research and development, with a focus on clarity and detailed data
presentation.

Core Chemical Properties

3-Hydroxy-N,N-dimethylpropanamide is an organic compound featuring both a hydroxyl and
a tertiary amide functional group.[1] Its chemical characteristics make it a subject of interest in
various chemical synthesis applications.[1]

Quantitative Data Summary

The following table summarizes the key quantitative properties of 3-Hydroxy-N,N-
dimethylpropanamide.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1268151?utm_src=pdf-interest
https://www.benchchem.com/product/b1268151?utm_src=pdf-body
https://www.benchchem.com/product/b1268151?utm_src=pdf-body
https://www.smolecule.com/products/s666690
https://www.smolecule.com/products/s666690
https://www.benchchem.com/product/b1268151?utm_src=pdf-body
https://www.benchchem.com/product/b1268151?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula CsH11NO:2 [1112]
Molecular Weight 117.15 g/mol [1][2]
CAS Number 29164-29-2 [11[3]
Melting Point ~35.85 °C [1]
Boiling Point ~195.76 °C [1]
Density ~1.01 g/cm3 [1]

Water Solubility

> 583,243 mg/L

[1]

INChl=1S/C5H11NO2/c1-
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Chemical Structure

The structure of 3-Hydroxy-N,N-dimethylpropanamide is characterized by a three-carbon
propanamide backbone with a hydroxyl group on the third carbon and two methyl groups
attached to the amide nitrogen.

Figure 1: Chemical structure of 3-Hydroxy-N,N-dimethylpropanamide.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of 3-Hydroxy-N,N-
dimethylpropanamide are not readily available in the reviewed literature. However, several
synthetic strategies have been described.

Synthesis Methodologies

One common approach is the amidation of a 3-hydroxypropionic acid derivative. This can be
achieved through a two-step process involving the initial esterification of 3-hydroxypropionic
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acid, followed by ammonolysis with dimethylamine. This method is reported to have yields
ranging from 70-85% under ambient conditions.[1]

Another cited method involves the reaction of dimethylamine with propionic acid.[1]

A patented method describes the synthesis of N,N-dimethyl-3-hydroxy-propionamide through
the alkylation of N,N-dimethylformamide with ethylene glycol in the presence of a Lewis acid
catalyst. This process is reported to have a yield of up to 86.3% and is suggested to be suitable
for industrial production due to the low toxicity and wide availability of the starting materials.[4]

It is important to note that while these methods are mentioned, specific details regarding
reaction conditions, catalysts, solvents, and purification procedures are not provided in the
available resources.

Spectroscopic Data

The availability of spectroscopic data for 3-Hydroxy-N,N-dimethylpropanamide, including 3C
NMR, IR, and mass spectra, has been indicated in several chemical databases. However, the
actual spectral data and detailed interpretations were not found in the conducted search.

Signaling Pathways and Biological Activity

There is currently no available information in the scientific literature detailing specific signaling
pathways in which 3-Hydroxy-N,N-dimethylpropanamide is involved. The biological activity of
this compound has not been extensively studied. Based on its structural features, which

include an amide and a hydroxyl group, it has been speculated that it could potentially be
investigated for roles in enzyme inhibition or protein-ligand interactions.[1] However, these are
theoretical applications and are not supported by experimental evidence at this time.

Conclusion

3-Hydroxy-N,N-dimethylpropanamide is a small organic molecule with well-defined chemical
and physical properties. While general synthetic routes have been outlined, detailed
experimental protocols and comprehensive spectroscopic analyses are not widely accessible.
Furthermore, its biological role and potential involvement in cellular signaling pathways remain
unexplored, presenting an opportunity for future research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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